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Compound of Interest

Compound Name: Cyanine5 carboxylic acid

Cat. No.: B1192615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols and handling

procedures for Cyanine5 carboxylic acid powder. Given the absence of a comprehensive

Safety Data Sheet (SDS) for this specific compound, this document synthesizes available data

from closely related cyanine dyes and general laboratory safety principles to offer a

conservative and robust framework for minimizing risk.

Hazard Identification and Risk Assessment
While some derivatives like sulfo-Cyanine5-carboxylic acid have been classified as non-

hazardous, other closely related compounds, such as Cyanine5 NHS ester, are categorized as

hazardous. The NHS ester is reported to be harmful if swallowed, cause skin and serious eye

irritation, and may cause respiratory irritation.[1] Furthermore, studies on various cyanine dyes

have indicated potential for mitochondrial toxicity.[2][3]

Due to the fine powder form of Cyanine5 carboxylic acid, there is a significant risk of

aerosolization and subsequent inhalation. The lack of specific toxicological data necessitates a

cautious approach, treating the compound as potentially hazardous.

Summary of Potential Hazards:

Oral Toxicity: May be harmful if ingested.
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Skin and Eye Irritation: May cause irritation upon contact.

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.

Mitochondrial Toxicity: Some cyanine dyes have been shown to be toxic to mitochondria.[2]

[3]

Quantitative Data Summary
Comprehensive quantitative safety and physical data for Cyanine5 carboxylic acid are not

readily available in the public domain. The following table summarizes the available

information.

Property Value Source

Chemical Formula C₃₂H₃₉ClN₂O₂ [4]

Molecular Weight 519.12 g/mol [4][5]

Appearance
Dark blue or dark golden solid

powder
[4][5]

Solubility

Very poorly soluble in water

(0.25 mM, 130 mg/L). Soluble

in organic solvents such as

DMF, DMSO, and

dichloromethane.

[4]

Acute Toxicity (Oral) Data not available

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Occupational Exposure Limits Not established [6]

Melting Point Data not available

Boiling Point Data not available

Vapor Pressure Data not available
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory for all personnel handling

Cyanine5 carboxylic acid powder. The following table outlines the recommended PPE.

Body Part Required PPE Specifications and Notes

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always double-

glove. Check the

manufacturer's data for

breakthrough times.

Eyes/Face Safety goggles and face shield

Goggles must be splash-proof.

A face shield should be worn

over the goggles when

handling the powder to provide

an additional layer of

protection from airborne

particles.

Body
Laboratory coat and chemical-

resistant apron

A fully buttoned lab coat is the

minimum requirement. A

chemical-resistant apron

should be worn over the lab

coat.

Respiratory
Certified Chemical Fume Hood

or Respirator

All handling of the solid

compound must be conducted

in a certified chemical fume

hood to prevent inhalation of

dust particles. If a fume hood is

not available, a NIOSH-

approved respirator with an

appropriate particulate filter

should be used.

Experimental Protocols: Safe Handling Procedures
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A systematic approach is crucial for safely handling Cyanine5 carboxylic acid powder. The

following workflow details the key steps from receipt of the compound to its disposal.

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Designated Workspace in Fume Hood

Assemble All Necessary Equipment

Receive and Inspect Container

Proceed to Handling

Carefully Transfer Powder for Weighing

Reconstitute by Slowly Adding Solvent

Decontaminate Glassware and Surfaces

Proceed to Cleanup

Dispose of Solid Waste in Labeled Container Dispose of Liquid Waste in Labeled Container

Remove PPE and Wash Hands Thoroughly
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Click to download full resolution via product page

Safe handling workflow for Cyanine5 carboxylic acid powder.

Detailed Methodologies:

Preparation:

Don Appropriate PPE: Before entering the designated handling area, put on all required

personal protective equipment as detailed in Section 3.

Prepare Designated Workspace: All work with Cyanine5 carboxylic acid powder must be

performed in a certified chemical fume hood. Ensure the work area is clean and

uncluttered.

Assemble Equipment: Gather all necessary equipment, including spatulas, weigh boats,

vials, and the appropriate solvent, as well as waste containers.

Handling:

Receive and Inspect: Upon receipt, visually inspect the container for any signs of damage

or leakage.

Weighing: Carefully transfer the required amount of powder to a weigh boat inside the

fume hood. Avoid any actions that could generate dust.

Reconstitution: To prevent splashing and aerosolization, slowly add the solvent to the

powder in the vial. Cap the vial securely before vortexing or sonicating.

Cleanup and Disposal:

Decontamination: Thoroughly decontaminate all non-disposable equipment and the work

surface with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and

water. Collect all rinsate as hazardous liquid waste.

Solid Waste Disposal: All contaminated solid waste, such as gloves, weigh boats, and

pipette tips, must be collected in a clearly labeled, sealed hazardous waste container.
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Liquid Waste Disposal: Unused solutions and contaminated solvents should be collected

in a separate, clearly labeled, sealed hazardous waste container. Do not pour any waste

down the drain.

Final Steps: After completing the work and proper cleanup, remove PPE in the correct

order to avoid self-contamination and wash hands thoroughly.

Storage and Stability
Storage Conditions: Store Cyanine5 carboxylic acid powder at -20°C in a tightly sealed

container, protected from light and moisture.[7]

Stability: The compound is generally stable under recommended storage conditions.

However, it is sensitive to oxygen and pH, so it should be used and stored in an oxygen-free

and neutral pH environment for optimal stability.[8] Avoid prolonged exposure to light.[7]

First Aid Measures
In case of exposure, follow these first aid procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[6]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing.[6]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[6]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[6]

This technical guide is intended to provide a comprehensive overview of the safe handling of

Cyanine5 carboxylic acid powder based on the best available information. It is imperative that

all users consult their institution's safety guidelines and adhere to all applicable regulations.

Always prioritize safety and exercise caution when handling this and any other chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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